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Compound of Interest

Compound Name: D-(+)-Cellotetraose

Cat. No.: B8070960 Get Quote

For immediate reference, D-(+)-Cellotetraose is classified as a non-hazardous substance,

simplifying its disposal. Adherence to local regulations remains paramount.

Researchers and laboratory personnel handling D-(+)-Cellotetraose can ensure safe and

compliant disposal by following established protocols for non-hazardous chemical waste. This

guide provides detailed procedures, data for risk assessment, and a clear workflow to facilitate

responsible laboratory practices.

Safety and Handling Profile
D-(+)-Cellotetraose, a carbohydrate, is not considered a hazardous substance or mixture

according to available Safety Data Sheets (SDS)[1]. As such, it does not necessitate the

stringent disposal methods required for toxic, reactive, or environmentally harmful chemicals.

However, standard laboratory personal protective equipment (PPE), including safety glasses

and gloves, should be worn when handling the substance to minimize any potential irritation

from dust.

A summary of the relevant physical and chemical properties of D-(+)-Cellotetraose is provided

below to inform handling and disposal decisions.
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Property Value Source

Molecular Formula C24H42O21 [2]

Molecular Weight 666.58 g/mol [2]

Appearance White to off-white powder [2]

Water Solubility Soluble

Hazard Classification
Not a hazardous substance or

mixture

Standard Disposal Procedures
There are two primary recommended methods for the disposal of D-(+)-Cellotetraose,

contingent on institutional policies and local regulations.

1. Sanitary Sewer Disposal (for aqueous solutions):

Given its water solubility and non-hazardous nature, aqueous solutions of D-(+)-Cellotetraose
can typically be disposed of down the sanitary sewer.

Protocol:

Ensure the solution is dilute.

Pour the solution down the drain, followed by a copious amount of cold water (at least an

equal volume) to ensure it is thoroughly flushed through the plumbing system.

Confirm that the pH of the solution is within the neutral range (typically between 5.5 and

9.5) before disposal.

Do not mix with other chemical wastes in the drain.

2. Solid Waste Disposal:

For solid D-(+)-Cellotetraose, disposal as regular, non-hazardous laboratory waste is

appropriate.
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Protocol:

Place the solid D-(+)-Cellotetraose in a securely sealed primary container.

To prevent any potential misunderstanding by custodial staff, it is best practice to use a

secondary container or bag.

Clearly label the outer container as "Non-hazardous Waste" and specify the contents (e.g.,

"D-(+)-Cellotetraose").

Dispose of the packaged waste in the designated receptacle for non-hazardous laboratory

trash, which may involve direct placement in a dumpster by laboratory personnel.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-(+)-
Cellotetraose.
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Start: D-(+)-Cellotetraose Waste

Is the waste an aqueous solution?

Is the waste in solid form?

No

Consult institutional and local
regulations for sewer disposal.

Yes

Consult institutional and local
regulations for solid waste.

Yes

If unsure, contact Environmental
Health & Safety (EHS) for guidance.

No
(e.g., mixed waste)

Dispose down sanitary sewer
with copious amounts of water.

PermittedNot Permitted

End of Disposal Process

Package securely, label as
'Non-hazardous', and dispose

in designated solid waste stream.

Permitted Not Permitted

Click to download full resolution via product page

Caption: Disposal workflow for D-(+)-Cellotetraose.

Important Considerations:

Always consult your institution's specific waste management guidelines and your local

Environmental Health & Safety (EHS) department for any variations in disposal procedures.
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Never dispose of chemical waste, even non-hazardous, in a manner that could cause it to be

mistaken for hazardous material.

Empty containers that held D-(+)-Cellotetraose should be managed as non-hazardous

waste. If rinsed, the rinsate can be disposed of down the sanitary sewer. The empty, dry

container can then be placed in the regular trash or recycling, depending on institutional

policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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